Cas no 2228382-43-0 (3-{imidazo1,2-apyridin-3-yl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{imidazo1,2-apyridin-3-yl}-2,2-dimethylpropan-1-ol
• CAS No: 2228382-43-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6615625
• PubChem ID: 165715215
• Update Time: 2025-06-27

3-{imidazo1,2-apyridin-3-yl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyridin-3-yl}-2,2-dimethylpropan-1-ol
• EN300-1748424
• 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol
• 2228382-43-0

• Inchi： 1S/C12H16N2O/c1-12(2,9-15)7-10-8-13-11-5-3-4-6-14(10)11/h3-6,8,15H,7,9H2,1-2H3
• InChI Key： HDPMLDZNJQQLIO-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.5Ų

Additional information on 3-{imidazo1,2-apyridin-3-yl}-2,2-dimethylpropan-1-ol

Research Briefing on 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol (CAS: 2228382-43-0): Recent Advances and Applications

The compound 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol (CAS: 2228382-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. The imidazo[1,2-a]pyridine scaffold, which forms the core of this compound, is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have explored various synthetic routes to optimize the yield and purity of 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Furthermore, computational modeling studies have provided insights into the compound's binding interactions with various biological targets. Molecular docking simulations revealed that the dimethylpropanol moiety plays a crucial role in enhancing the compound's binding affinity to target proteins, while the imidazo[1,2-a]pyridine core contributes to its overall stability and bioavailability. These findings are particularly relevant for structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological profile.

Recent patent filings indicate growing commercial interest in 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol as a building block for drug development. Several pharmaceutical companies have included derivatives of this compound in their pipelines for potential applications in oncology and neurodegenerative diseases. The compound's favorable physicochemical properties, including good solubility and moderate lipophilicity, make it an attractive candidate for further medicinal chemistry optimization.

In conclusion, 3-{imidazo[1,2-a]pyridin-3-yl}-2,2-dimethylpropan-1-ol represents a promising chemical entity with diverse potential applications in medicinal chemistry. Ongoing research efforts are focused on expanding its therapeutic potential through structural modifications and comprehensive biological evaluations. Future studies should address the compound's pharmacokinetic properties and in vivo efficacy to fully assess its clinical potential. The continued exploration of this compound and its derivatives may yield novel therapeutic agents for various disease indications.